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Compound of Interest

Compound Name: A-908292

Cat. No.: B516640 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling A-908292. Given that a comprehensive Safety Data

Sheet (SDS) with detailed toxicological information is not publicly available for this novel

compound, a cautious approach based on established laboratory safety principles for handling

new chemical entities is mandatory. This document outlines recommended personal protective

equipment (PPE), safe handling procedures, and disposal plans to ensure the well-being of

laboratory personnel.

A-908292 is identified as a potent and selective acetyl-CoA carboxylase 2 (ACC2) inhibitor and

is intended for research use only.[1][2][3] It is supplied as a solid powder.[3] Due to the lack of

specific hazard data, it should be treated as a potentially hazardous substance.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to minimize exposure during the handling of

A-908292. The following table summarizes the recommended PPE for various laboratory

activities involving this compound.
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Activity
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

preparing

solutions (in a

fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

Two pairs of

nitrile gloves.

Long-sleeved lab

coat.

Not generally

required if

handled in a

certified chemical

fume hood.

Cell culture and

in vitro assays
Safety glasses. Nitrile gloves. Lab coat. Not required.

Animal dosing

and handling (in

vivo studies)

Safety glasses

with side shields

or a face shield.

Nitrile gloves.

Solid-front gown

or disposable

coveralls.

Recommended if

there is a risk of

aerosol

generation.

Spill cleanup

Chemical splash

goggles and a

face shield.

Heavy-duty nitrile

or butyl rubber

gloves.

Chemical-

resistant apron

or disposable

coveralls.

Air-purifying

respirator with

appropriate

cartridges.

Safe Handling Workflow
The following workflow diagram outlines the essential steps for safely handling A-908292 from

receipt to disposal. Adherence to this workflow is critical to minimize the risk of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b516640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation and Handling

Post-Experiment

Receive and Log Compound

Store Appropriately
(-20°C or -80°C)

Don Appropriate PPE

Weigh Compound in Fume Hood

Prepare Stock Solution in Fume Hood

Perform Experiment

Decontaminate Work Area

Dispose of Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of A-908292.
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PPE Selection Logic
The selection of appropriate PPE is contingent on the specific experimental procedures and the

potential for exposure. The following diagram illustrates the decision-making process for

selecting the correct level of protection.

PPE Selection Logic

Low Risk High Risk

Assess Experimental Procedure

Potential for Aerosol or Splash Generation?

Standard PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

No

Enhanced PPE:
- Solid-Front Gown

- Goggles/Face Shield
- Double Gloves

- Consider Respirator

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE when working with A-908292.

Experimental Protocols
Storage: A-908292 should be stored as a solid powder. For short-term storage (days to

weeks), temperatures of 0 - 4°C are acceptable.[3] For long-term storage (months to years), it
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is recommended to store the compound at -20°C.[3] Stock solutions should be stored at -80°C

for up to 6 months or -20°C for up to 1 month.[1]

Disposal: All waste materials contaminated with A-908292, including disposable PPE, weighing

papers, and pipette tips, should be collected in a designated, sealed container. This waste

should be disposed of as hazardous chemical waste in accordance with institutional and local

regulations.

Spill Response: In the event of a spill, evacuate the immediate area and prevent others from

entering. Wear appropriate PPE, including a respirator, chemical-resistant gloves, and eye

protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it into a

sealed container for hazardous waste disposal. Decontaminate the spill area with a suitable

cleaning agent.

Disclaimer: This information is provided as a general guide and is not a substitute for a formal

risk assessment. All laboratory personnel should be trained in the proper handling of hazardous

chemicals and should consult their institution's safety office for specific guidance. The product

is for research use only and has not been fully validated for medical applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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